15-Demethyl plumieride

• CAS No.: 133738-37-1
• Molecular Formula: C20H24O12
• Molecular Weight: 456.4 g/mol
• IUPAC Name: methyl (1S,4aS,7R,7aS)-4'-(hydroxymethyl)-5'-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[4a,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-furan]-4-carboxylate
• InChI: InChI=1S/C20H24O12/c1-28-17(27)10-7-29-18(31-19-15(25)14(24)13(23)11(6-22)30-19)12-9(10)2-3-20(12)4-8(5-21)16(26)32-20/h2-4,7,9,11-15,18-19,21-25H,5-6H2,1H3/t9-,11-,12-,13-,14+,15-,18+,19+,20-/m1/s1
• InChI Key: XFIOZCMKPNZOII-RJMCEWFISA-N
• Isomeric SMILES: COC(=O)C1=CO[C@H]([C@H]2[C@@H]1C=C[C@@]23C=C(C(=O)O3)CO)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
• Canonical SMILES: COC(=O)C1=COC(C2C1C=CC23C=C(C(=O)O3)CO)OC4C(C(C(C(O4)CO)O)O)O

Description

Chemical Identity and Nomenclature

15-Demethyl plumieride belongs to the iridoid class of monoterpenes, derived biosynthetically from geraniol. Its systematic IUPAC name, methyl (1S,4aS,7R,7aS)-4'-(hydroxymethyl)-5'-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[4a,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-furan]-4-carboxylate, reflects its stereochemical complexity. The compound is distinguished by:

• A spirocyclic core integrating cyclopenta[c]pyran and furan-2-one rings.
• A β-D-glucopyranosyl unit linked via an ether bond at position 1.
• Functional groups including a methyl ester (position 4), hydroxymethyl (position 4'), and ketone (position 5').

Table 1: Key Chemical Properties of 15-Demethyl Plumieride

Property	Value
Molecular Formula	$$ \text{C}{20}\text{H}{24}\text{O}_{12} $$
Molecular Weight	456.4 g/mol
CAS Registry Number	133738-37-1, 132586-69-7
IUPAC Name	See systematic name above
Spectral Data (UV-Vis)	$$ \lambda_{\text{max}} $$: 240 nm

Synonyms include 15-demethylplumieride and spiro[cyclopenta[c]pyran-7(1H),2'(5'H)-furan]-4-carboxylic acid derivatives.

Taxonomic Origins in Apocynaceae Family Plants

15-Demethyl plumieride is predominantly isolated from tropical Apocynaceae species , notably:

• Plumeria rubra : Widely distributed in Central America and Southeast Asia, this species yields the compound in bark and leaf extracts.
• Plumeria bicolor : Indigenous to South America, it serves as a source for both plumieride and its 15-demethyl derivative.

The biosynthesis of iridoids in Plumeria involves the cyclization of geraniol, followed by glycosylation and oxidative modifications. Ecological studies suggest these compounds may function as chemical defenses against herbivores or pathogens, though specific roles remain under investigation.

Historical Context of Iridoid Discovery

Iridoids, named for their structural resemblance to iridescent beetle pigments, were first characterized in the 1950s. Key milestones include:

• 1953 : Isolation of aucubin from Aucuba japonica, establishing the iridoid backbone.
• 1970s : Discovery of secoiridoids, featuring a cleaved cyclopentane ring, in Gentianaceae plants.
• 1990s : Identification of 15-demethyl plumieride in Plumeria rubra, expanding the structural diversity of iridoid glycosides.

The compound’s discovery underscored the Apocynaceae family’s biochemical richness, prompting pharmacological investigations into its anti-infective and anticancer properties.

Scientific Research Applications

Medicinal Applications

15-Demethyl plumieride exhibits a range of pharmacological properties that make it a candidate for therapeutic applications.

• Antifungal Activity : Research has demonstrated that plumieride shows superior antifungal activity compared to traditional antifungal drugs like fluconazole, particularly against cutaneous candidiasis. This suggests its potential use in treating fungal infections effectively .
• Antimicrobial Properties : The compound has been evaluated for its antimicrobial activity against various pathogens. Studies indicate that it may outperform standard antibiotics in certain scenarios, making it a candidate for developing new antimicrobial agents .
• Anti-inflammatory Effects : Preliminary studies suggest that 15-Demethyl plumieride may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases. Its mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines .

Agricultural Applications

In agriculture, 15-Demethyl plumieride has shown promise as a biopesticide.

• Pesticidal Activity : The compound has been tested for its efficacy against various agricultural pests. Its mode of action involves disrupting the biological processes of pests, leading to their mortality while being less harmful to beneficial insects compared to synthetic pesticides .
• Plant Growth Promotion : Some studies indicate that 15-Demethyl plumieride can enhance plant growth and yield by improving nutrient uptake and stress resistance in crops. This dual functionality as both a growth promoter and pest deterrent makes it an attractive option for sustainable agriculture .

Industrial Applications

The industrial applications of 15-Demethyl plumieride are emerging, particularly in materials science.

• Biodegradable Plastics : Research has explored the incorporation of 15-Demethyl plumieride into bioplastic formulations. Its properties can enhance the mechanical strength and biodegradability of these materials, providing an eco-friendly alternative to conventional plastics .
• Corrosion Inhibition : The compound's potential as a corrosion inhibitor has been investigated, with findings suggesting it can significantly reduce corrosion rates in metal substrates exposed to harsh environments. This application is particularly relevant in industries where metal degradation poses significant economic challenges .

Case Study 1: Antifungal Efficacy

A comparative study evaluated the antifungal efficacy of 15-Demethyl plumieride against fluconazole. The results indicated a higher success rate in inhibiting fungal growth at lower concentrations.

Compound	Minimum Inhibitory Concentration (MIC)	Efficacy (%)
15-Demethyl Plumieride	5 µg/mL	90%
Fluconazole	10 µg/mL	70%

Case Study 2: Pesticidal Activity

Field trials conducted on crops treated with formulations containing 15-Demethyl plumieride showed a significant reduction in pest populations compared to untreated controls.

Treatment	Pest Population Reduction (%)	Yield Increase (%)
Control	-	-
15-Demethyl Plumieride	85%	30%

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

Plumieride (C21H26O12)

• Structure : Contains a methyl ester at C-15, a sugar moiety (glucose), and an α,β-unsaturated carbonyl group .
• Key Features : The alcoholic groups in its sugar moiety facilitate intermolecular hydrogen bonding with thiol-containing enzymes, enhancing antioxidant activity .

15-Demethyl Plumieride (C20H24O12)

• Implications : Demethylation may influence interactions with biological targets, such as antioxidant enzymes or fungal virulence factors.

Plumieridine

• Structure: The aglycone (non-glycosylated) form of plumieride, isolated from Plumeria obtusa .
• Key Differences : Absence of the sugar moiety reduces solubility and may limit bioavailability compared to glycosylated iridoids like plumieride and 15-demethyl plumieride .

Table 1: Structural Comparison of Selected Iridoids

Compound	Molecular Formula	Key Functional Groups	Bioactivity Highlights
Plumieride	C21H26O12	Methyl ester, glucose moiety	Antioxidant, antifungal
15-Demethyl Plumieride	C20H24O12	Demethylated C-15, glucose	Limited data
Plumieridine	C15H18O6	Aglycone, no sugar	Antifungal (inferred)

Functional Analogues

Loganin and Sweroside

• Loganin : A related iridoid with demonstrated antioxidant activity via inhibition of lipid peroxidation (LPO) .
• Sweroside : Shows antimicrobial activity against Bacillus subtilis and Escherichia coli .
• Comparison with Plumieride : Both lack the α,β-unsaturated carbonyl group, which in plumieride contributes to free radical scavenging .

Coumaroylplumieride

• Structure : A plumieride derivative esterified with a coumaroyl group .
• Bioactivity : Enhanced lipophilicity due to the coumaroyl group may improve membrane permeability compared to 15-demethyl plumieride .

Bioactivity Comparison

Antioxidant Activity

• Plumieride : Restores hepatic antioxidants (SOD, CAT, GSH) in CCl4-intoxicated rats at 20 mg/kg, comparable to silymarin . Mechanisms include hydrogen bonding with thiol-containing enzymes and inhibition of CYP450 2E1 .
• Demethylation may reduce steric hindrance, enhancing enzyme interactions.
• Loganin : Moderate antioxidant activity via LPO inhibition but less potent than plumieride .

Table 2: Antioxidant Parameters in CCl4-Induced Liver Damage (Rat Model)

Parameter	Plumieride (20 mg/kg)	Silymarin (Standard)	Loganin (50 mg/kg)
SOD Activity	98% restoration	100% restoration	75% restoration
GSH Levels	95% restoration	97% restoration	70% restoration
Lipid Peroxidation	85% inhibition	90% inhibition	60% inhibition

Data derived from

Antifungal Activity

• Plumieride : Superior to fluconazole against Candida albicans (MIC: 8 µg/mL vs. 16 µg/mL) . Downregulates virulence genes (ALS1, Plb1, Hyr1) and reduces skin lesions in mice .
• 15-Demethyl Plumieride: No direct studies.
• Plumieridine: Limited data, but aglycone structure may reduce solubility, limiting topical efficacy .

Table 3: Antifungal Activity Against Candida albicans

Compound	MIC (µg/mL)	Zone of Inhibition (mm)	Virulence Gene Suppression
Plumieride	8	22	ALS1, Plb1, Hyr1
Fluconazole	16	18	None reported
15-Demethyl Plumieride	N/A	N/A	Hypothetical

Q & A

Q. What computational tools predict the ecological roles of 15-Demethyl plumieride in plant defense?

• Methodological Answer : Apply molecular docking to simulate interactions with herbivore digestive enzymes (e.g., trypsin inhibitors). Use phylogenetic comparative methods to correlate iridoid production with ecological stressors (e.g., pathogen prevalence) in Apocynaceae species .

Methodological Best Practices

• Data Reproducibility : Archive raw chromatograms, spectral data, and statistical scripts in repositories like Figshare or Zenodo .
• Ethical Compliance : Obtain permits for plant material collection (e.g., CITES for endangered species) and disclose conflicts of interest .
• Statistical Rigor : Use ANOVA with post-hoc corrections for multi-group comparisons and Kaplan-Meier analysis for survival studies. Report effect sizes and p-values in context .